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Compound of Interest

Compound Name:
2-Chloro-5-methoxy-4-

methylpyridine

CAS No.: 1227593-77-2

Cat. No.: B1431756

Get Quote

CAS Number: 1227593-77-2 | Molecular Formula: C₇H₈ClNO | Molecular Weight: 157.60 g/mol

Introduction: Strategic Importance of Substituted
Pyridines in Modern Chemistry
The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, valued for

its versatile reactivity and biological significance.[1] Within this class of compounds, 2-Chloro-
5-methoxy-4-methylpyridine emerges as a strategically important building block. Its

trifunctional nature—a reactive chloro group at the 2-position, an electron-donating methoxy

group at the 5-position, and a methyl group at the 4-position—offers a nuanced platform for

synthesizing complex molecular architectures. The chloro substituent serves as a versatile

handle for nucleophilic substitution and cross-coupling reactions, while the methoxy and methyl

groups modulate the electronic properties and steric environment of the pyridine ring,

influencing its reactivity and the biological activity of its derivatives.[2][3] This guide provides an

in-depth analysis of 2-Chloro-5-methoxy-4-methylpyridine, including a proposed synthetic

pathway, physicochemical properties, key reactivity patterns, and its potential applications in
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drug discovery and development, aimed at researchers and professionals in the chemical

sciences.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 2-Chloro-5-
methoxy-4-methylpyridine is presented below. It is important to note that a specific Safety

Data Sheet (SDS) for this exact CAS number is not readily available; therefore, the handling

precautions are based on data from closely related chloromethyl- and methoxypyridine

compounds.[4][5]

Property Value Source

CAS Number 1227593-77-2 [4]

Molecular Formula C₇H₈ClNO [4]

Molecular Weight 157.60 [4]

Appearance
White to off-white solid

(predicted)
Supplier Data

Purity ≥98% (typical) Supplier Data

Solubility

Soluble in common organic

solvents (e.g., DCM, MeOH,

DMSO)

General Chemical Knowledge

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

[5]

General Safety Precautions:

Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. May cause

skin and eye irritation.[4]
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Incompatible Materials: Strong oxidizing agents, strong acids.[5]

Proposed Synthetic Pathway and Methodologies
A validated, step-by-step synthesis for 2-Chloro-5-methoxy-4-methylpyridine is not explicitly

detailed in publicly available literature. However, based on established pyridine chemistry, a

plausible and robust multi-step synthetic route can be proposed, starting from the commercially

available 2-hydroxy-4-methylpyridine. This pathway leverages two fundamental transformations

in pyridine chemistry: chlorination of a pyridone and subsequent nucleophilic aromatic

substitution (SNAr).

2-Hydroxy-4-methylpyridine 2-Chloro-4-methylpyridine  Chlorination (POCl₃)   2-Chloro-4-methylpyridine N-oxide  Oxidation (m-CPBA)   2-Chloro-5-hydroxy-4-methylpyridine  Rearrangement/Hydrolysis   2-Chloro-5-methoxy-4-methylpyridine
(Target Molecule)

  Methylation (e.g., MeI, base)  

Click to download full resolution via product page

Figure 1: Proposed multi-step synthesis of 2-Chloro-5-methoxy-4-methylpyridine.

Step 1: Chlorination of 2-Hydroxy-4-methylpyridine
The initial step involves the conversion of the pyridone tautomer of 2-hydroxy-4-methylpyridine

to the corresponding 2-chloropyridine. This is a standard transformation, typically achieved by

heating with a strong chlorinating agent such as phosphorus oxychloride (POCl₃).[6][7]

Experimental Protocol:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-

hydroxy-4-methylpyridine (1.0 eq).

Carefully add phosphorus oxychloride (3.0-5.0 eq) portion-wise at room temperature.

Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 2-4 hours,

monitoring the reaction progress by TLC or LC-MS.

After completion, cool the mixture to room temperature and carefully quench by pouring it

onto crushed ice.
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Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate or

sodium hydroxide until the pH is ~7-8.

Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl

acetate (3 x volumes).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield crude 2-chloro-4-methylpyridine.

Purify the product by vacuum distillation or column chromatography on silica gel.

Step 2 & 3: N-Oxidation and Subsequent
Functionalization
Direct functionalization of the 5-position can be challenging. A common strategy to activate the

pyridine ring for further substitution is through the formation of the N-oxide. The N-oxide can

then be rearranged and hydrolyzed to introduce a hydroxyl group at the 5-position.

Experimental Protocol (N-Oxidation):

Dissolve 2-chloro-4-methylpyridine (1.0 eq) in a chlorinated solvent like dichloromethane.

Add meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.5 eq) portion-wise at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate

to remove excess m-CPBA and the resulting meta-chlorobenzoic acid.

Extract, dry, and concentrate the organic phase to yield 2-chloro-4-methylpyridine N-oxide.

Further steps would involve a rearrangement (e.g., with acetic anhydride) followed by

hydrolysis to install the hydroxyl group at the 5-position.

Step 4: O-Methylation to Yield the Final Product
The final step is a Williamson ether synthesis, where the hydroxyl group of 2-chloro-5-hydroxy-

4-methylpyridine is methylated.
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Experimental Protocol:

Dissolve 2-chloro-5-hydroxy-4-methylpyridine (1.0 eq) in an anhydrous polar aprotic solvent

such as DMF or acetonitrile.

Add a suitable base, such as potassium carbonate (K₂CO₃, 2.0 eq) or sodium hydride (NaH,

1.2 eq), and stir for 30 minutes at room temperature.

Add a methylating agent, such as methyl iodide (MeI, 1.5 eq) or dimethyl sulfate ((CH₃)₂SO₄,

1.5 eq), dropwise.

Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion

(monitored by TLC/LC-MS).

Quench the reaction with water and extract the product with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate.

Purify the crude product by column chromatography on silica gel to afford pure 2-Chloro-5-
methoxy-4-methylpyridine.

Reactivity and Key Transformations
The reactivity of 2-Chloro-5-methoxy-4-methylpyridine is dictated by the interplay of its

functional groups. The electron-deficient nature of the pyridine ring, enhanced by the chloro

substituent, makes the 2-position susceptible to nucleophilic aromatic substitution (SNAr).[3][8]
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Key Reactive Site

Reaction Types

2-Chloro-5-methoxy-4-methylpyridine

Nucleophilic Aromatic Substitution (SNAr)

  Displacement of Cl⁻
  (e.g., with Amines, Thiols, Alkoxides)  

Cross-Coupling Reactions

  Formation of C-C, C-N, C-O bonds
  (e.g., Suzuki, Buchwald-Hartwig)  

Click to download full resolution via product page

Figure 2: Key reactivity pathways for 2-Chloro-5-methoxy-4-methylpyridine.

1. Nucleophilic Aromatic Substitution (SNAr): The 2-chloro group is an excellent leaving group

for SNAr reactions. This allows for the facile introduction of a wide range of nucleophiles,

including:

Amines: To form 2-aminopyridine derivatives, which are common motifs in pharmaceuticals.

Thiols: To synthesize 2-thiopyridines.

Alkoxides: To introduce different alkoxy groups at the 2-position.

Protocol for a Generic SNAr with an Amine:

In a sealed tube, dissolve 2-Chloro-5-methoxy-4-methylpyridine (1.0 eq) in a polar solvent

like DMSO or NMP.

Add the desired amine (1.2-2.0 eq) and a non-nucleophilic base such as

diisopropylethylamine (DIPEA) or potassium carbonate (2.0-3.0 eq).

Heat the reaction mixture to 80-150 °C for 12-48 hours.

Monitor the reaction by LC-MS.
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Upon completion, cool to room temperature, dilute with water, and extract with ethyl acetate.

Purify via column chromatography.

2. Palladium-Catalyzed Cross-Coupling Reactions: The 2-chloro position is also amenable to

various palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon

and carbon-heteroatom bonds. This includes:

Suzuki Coupling: With boronic acids or esters to introduce aryl or alkyl groups.

Buchwald-Hartwig Amination: For the formation of C-N bonds with a wide range of amines.

Sonogashira Coupling: With terminal alkynes to introduce alkynyl moieties.

Applications in Drug Discovery and Development
Substituted pyridines are prevalent in a multitude of FDA-approved drugs. The specific

substitution pattern of 2-Chloro-5-methoxy-4-methylpyridine makes it a highly valuable

intermediate for synthesizing compounds targeting various biological systems.

Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors, where

it can act as a hinge-binder in the ATP-binding pocket of the enzyme. The functional groups

on this molecule allow for the exploration of structure-activity relationships (SAR) to optimize

potency and selectivity.

Nicotinic Acetylcholine Receptor (nAChR) Ligands: Highly substituted pyridines are key

components of ligands for nAChRs. Derivatives of 2-chloro-5-methoxypyridine have been

investigated as potential agents for positron emission tomography (PET) imaging of these

receptors, which are implicated in neurological disorders such as Alzheimer's disease and

schizophrenia.[9]

Agrochemicals: Pyridine derivatives are also widely used in the agrochemical industry as

herbicides and pesticides. The reactivity of the chloro group allows for the attachment of

various toxico-pharmacophores.[5][7][10]

Conclusion
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2-Chloro-5-methoxy-4-methylpyridine is a versatile and valuable building block for chemical

synthesis. While a direct, published synthetic protocol is not readily available, a logical and

robust pathway can be proposed based on well-established pyridine chemistry. Its trifunctional

nature provides multiple handles for derivatization through nucleophilic substitution and cross-

coupling reactions, making it an ideal starting material for the synthesis of complex molecules

in medicinal and agricultural chemistry. The insights and protocols provided in this guide are

intended to empower researchers to effectively utilize this compound in their synthetic

endeavors and drug discovery programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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